Cas no 1105212-38-1 (N-[2-(4-ethoxyphenoxy)ethyl]naphthalene-2-carboxamide)
N-[2-(4-ethoxyphenoxy)ethyl]naphthalene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-(4-ethoxyphenoxy)ethyl]naphthalene-2-carboxamide
- F5526-0532
- 1105212-38-1
- N-(2-(4-ethoxyphenoxy)ethyl)-2-naphthamide
- AKOS024512063
-
- Inchi: 1S/C21H21NO3/c1-2-24-19-9-11-20(12-10-19)25-14-13-22-21(23)18-8-7-16-5-3-4-6-17(16)15-18/h3-12,15H,2,13-14H2,1H3,(H,22,23)
- InChI Key: UQAAHSBQZJUXRN-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)OCC)CCNC(C1=CC=C2C=CC=CC2=C1)=O
Computed Properties
- Exact Mass: 335.15214353g/mol
- Monoisotopic Mass: 335.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 406
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 47.6Ų
N-[2-(4-ethoxyphenoxy)ethyl]naphthalene-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5526-0532-2μmol |
N-[2-(4-ethoxyphenoxy)ethyl]naphthalene-2-carboxamide |
1105212-38-1 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5526-0532-5μmol |
N-[2-(4-ethoxyphenoxy)ethyl]naphthalene-2-carboxamide |
1105212-38-1 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5526-0532-10μmol |
N-[2-(4-ethoxyphenoxy)ethyl]naphthalene-2-carboxamide |
1105212-38-1 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5526-0532-20μmol |
N-[2-(4-ethoxyphenoxy)ethyl]naphthalene-2-carboxamide |
1105212-38-1 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5526-0532-1mg |
N-[2-(4-ethoxyphenoxy)ethyl]naphthalene-2-carboxamide |
1105212-38-1 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5526-0532-2mg |
N-[2-(4-ethoxyphenoxy)ethyl]naphthalene-2-carboxamide |
1105212-38-1 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5526-0532-3mg |
N-[2-(4-ethoxyphenoxy)ethyl]naphthalene-2-carboxamide |
1105212-38-1 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5526-0532-4mg |
N-[2-(4-ethoxyphenoxy)ethyl]naphthalene-2-carboxamide |
1105212-38-1 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5526-0532-5mg |
N-[2-(4-ethoxyphenoxy)ethyl]naphthalene-2-carboxamide |
1105212-38-1 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5526-0532-10mg |
N-[2-(4-ethoxyphenoxy)ethyl]naphthalene-2-carboxamide |
1105212-38-1 | 10mg |
$79.0 | 2023-09-09 |
N-[2-(4-ethoxyphenoxy)ethyl]naphthalene-2-carboxamide Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on N-[2-(4-ethoxyphenoxy)ethyl]naphthalene-2-carboxamide
Professional Introduction to N-[2-(4-ethoxyphenoxy)ethyl]naphthalene-2-carboxamide (CAS No. 1105212-38-1)
N-[2-(4-ethoxyphenoxy)ethyl]naphthalene-2-carboxamide, identified by its CAS number 1105212-38-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and investigation. The structural features of this molecule, particularly its naphthalene core and ethoxyphenoxy side chain, contribute to its unique chemical properties and potential therapeutic applications.
The naphthalene moiety in N-[2-(4-ethoxyphenoxy)ethyl]naphthalene-2-carboxamide plays a crucial role in determining its pharmacological profile. Naphthalene derivatives are well-known for their diverse biological activities, including anti-inflammatory, analgesic, and anticancer properties. The presence of the ethoxyphenoxy group further enhances the compound's interactability with biological targets, making it a valuable scaffold for drug design. This combination of structural elements suggests that the compound may possess multiple modes of action, which could be exploited for the development of novel therapeutic agents.
In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in various diseases. N-[2-(4-ethoxyphenoxy)ethyl]naphthalene-2-carboxamide has been studied for its potential as an inhibitor of enzymes such as kinases and phosphodiesterases, which are implicated in numerous pathological processes. For instance, research has shown that naphthalene derivatives can modulate the activity of tyrosine kinases, which are overexpressed in many cancers. The ethoxyphenoxy side chain appears to enhance binding affinity and selectivity, making the compound a promising candidate for further development.
The pharmacokinetic properties of N-[2-(4-ethoxyphenoxy)ethyl]naphthalene-2-carboxamide are also of great interest. Studies have indicated that this compound exhibits favorable solubility and metabolic stability, which are critical factors for its absorption, distribution, metabolism, and excretion (ADME) profiles. These properties make it a suitable candidate for oral administration, a route that is often preferred for therapeutic agents due to its convenience and patient compliance. Additionally, the compound's stability in biological systems suggests that it may have a prolonged half-life, allowing for less frequent dosing.
Recent advancements in computational chemistry and molecular modeling have facilitated the rapid design and optimization of drug-like molecules. N-[2-(4-ethoxyphenoxy)ethyl]naphthalene-2-carboxamide has been subjected to virtual screening and structure-based drug design approaches to identify potential lead compounds. These computational methods have helped researchers predict the binding interactions between the compound and its target proteins, providing insights into its mechanism of action. Such high-throughput screening techniques have significantly accelerated the drug discovery process, enabling the identification of novel therapeutic agents with improved efficacy and reduced toxicity.
The synthesis of N-[2-(4-ethoxyphenoxy)ethyl]naphthalene-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the ethoxyphenoxy group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to streamline the synthesis process. These techniques not only improve efficiency but also minimize waste generation, aligning with the principles of green chemistry.
Evaluation of N-[2-(4-ethoxyphenoxy)ethyl]naphthalene-2-carboxamide in preclinical studies has provided valuable insights into its potential therapeutic applications. In vitro assays have demonstrated its ability to inhibit specific enzymatic targets with high selectivity. For example, studies have shown that this compound can effectively block the activity of certain kinases involved in cancer cell proliferation. Additionally, animal models have been utilized to assess its pharmacological effects in vivo. These preclinical findings suggest that N-[2-(4-ethoxyphenoxy)ethyl]naphthalene-2-carboxamide may be a viable candidate for further clinical development.
The safety profile of N-[2-(4-ethoxyphenoxy)ethyl]naphthalene-2-carboxamide is another critical aspect that has been thoroughly evaluated. Toxicological studies have assessed its acute and chronic toxicity levels, providing data on safe dosage ranges and potential side effects. These studies are essential for ensuring patient safety during clinical trials and subsequent therapeutic use. The compound's favorable safety profile enhances its attractiveness as a potential drug candidate compared to other molecules with more pronounced adverse effects.
The future prospects for N-[2-(4-ethoxyphenoxy)ethyl]naphthalene-2-carboxamide are promising given its unique structural features and biological activities. Ongoing research aims to further optimize its pharmacological properties through structural modifications and analog synthesis. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this field. Additionally, advancements in biotechnology may enable the development of novel delivery systems that enhance the efficacy and bioavailability of this compound.
In conclusion, N-[2-(4-ethoxyphenoxy)ethyl]naphthalene-2-carboxamide (CAS No. 1105212-38-1) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structure, combined with favorable pharmacokinetic properties, makes it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and treatment of various disorders.
1105212-38-1 (N-[2-(4-ethoxyphenoxy)ethyl]naphthalene-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)